3,5-Dimethyl-4-ethoxyphenylhydrazine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: (4-ethoxy-3,5-dimethylphenyl)hydrazine
• InChI: InChI=1S/C10H16N2O/c1-4-13-10-7(2)5-9(12-11)6-8(10)3/h5-6,12H,4,11H2,1-3H3
• InChI Key: STCXPJKFVIOEJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)NN)C

Description

3,5-Dimethyl-4-ethoxyphenylhydrazine is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (+5° C.), stirred suspension of 9.2 g (0.0557 mol) of 3,5-dimethyl-4-ethoxyaniline in 50 ml of 6N HCl (aq), 3.8 g (0.0557 mol) of NaNO2 in 15 ml of water was added during 30 minutes. After stirring at +5° C. for 30 minutes further, the resulting mixture was added under argon and stirring to 29.1 g (0.167 mol) of sodium dithionite dissolved in 150 ml of water. After stirring for 20 minutes at +5° C., 250 ml of ether was added followed by alkalinization to pH 9 with 10N sodium hydroxide solution. The organic phase was separated and washed with sodium chloride solution. After drying (Na2SO4) the product was precipitated as the hydrochloride by addition of HCl(g)/ether (to pH 3). Filtration and washing with ether gave 9.4 g (78%) of the product.